Cas no 344266-10-0 (4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione)

• Product Name: 4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione
• CAS No: 344266-10-0
• MF: C₁₂H₁₃NO₃S
• MW: 251.301522016525
• MDL: MFCD00180870
• CID: 5025899
• Update Time: 2025-11-01

4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxyphenyl)-2-methylthiomorpholine-3,5-dione
• 4-(4-methoxyphenyl)-2-methyl-3,5-thiomorpholinedione
• Oprea1_851622
• 4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione

• MDL： MFCD00180870
• Inchi： 1S/C12H13NO3S/c1-8-12(15)13(11(14)7-17-8)9-3-5-10(16-2)6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： WCZTUKQWPLKMRM-UHFFFAOYSA-N
• SMILES： S1CC(N(C2C=CC(=CC=2)OC)C(C1C)=O)=O

Computed Properties

• Exact Mass: 251.062
• Monoisotopic Mass: 251.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines

Additional information on 4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione

4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione: A Comprehensive Overview

4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione (CAS No. 344266-10-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive methylthiomorpholine core and methoxyphenyl substituent, exhibits a range of biological activities that make it a valuable candidate for various applications.

The molecular structure of 4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione is composed of a morpholine ring with a ketone functionality at positions 3 and 5, and a methylthio group attached to the nitrogen atom. The presence of the methoxyphenyl substituent adds to its complexity and contributes to its unique chemical and biological properties. This compound has been the subject of numerous studies due to its potential therapeutic applications and its role in understanding the structure-activity relationships (SAR) in related compounds.

In recent years, significant advancements have been made in the synthesis and characterization of 4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione. Researchers have developed efficient synthetic routes that allow for the scalable production of this compound, making it more accessible for further investigation. One notable method involves the condensation of 4-methoxybenzaldehyde with 2-methylthiomorpholine in the presence of an appropriate catalyst, followed by oxidation to form the diketone structure. This approach not only simplifies the synthesis but also enhances the purity and yield of the final product.

The biological activity of 4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione has been extensively studied, with a focus on its potential as a therapeutic agent. Initial screening assays have shown that this compound exhibits potent antioxidant properties, which are attributed to its ability to scavenge free radicals and protect cells from oxidative stress. These findings have implications for various diseases characterized by oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, 4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione has also demonstrated promising anti-inflammatory effects. In vitro studies using human cell lines have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity is particularly relevant in the context of chronic inflammatory conditions like arthritis and inflammatory bowel disease (IBD). Further research is ongoing to elucidate the mechanisms underlying these effects and to explore their therapeutic potential.

In addition to its direct biological activities, 4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione has been investigated as a lead compound for drug discovery. Its unique structural features make it an attractive scaffold for the design and synthesis of novel derivatives with enhanced pharmacological profiles. For example, researchers have modified the methylthio group and the methoxyphenyl substituent to optimize potency and selectivity. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

The safety profile of 4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione is another critical aspect that has been thoroughly examined. Toxicity studies in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 4-(4-Methoxyphenyl)-2-methylthiomorpholine-3,5-dione (CAS No. 344266-10-0) is a multifaceted compound with a wide range of potential applications in medicine and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting area of study for scientists and researchers alike. As ongoing research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel therapeutics for various diseases.